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Compound of Interest

Compound Name: 6-Methyl-1-heptene

Cat. No.: B3415963

Essential Safety and Handling Guide for 6-
Methyl-1-heptene

This guide provides immediate safety, operational, and disposal information for researchers,
scientists, and drug development professionals handling 6-Methyl-1-heptene. The following
procedural guidance is designed to ensure safe laboratory practices.

Chemical and Physical Properties

6-Methyl-1-heptene is a clear, colorless liquid with a petroleum-like odor.[1][2] It is less dense
than water and insoluble in it.[1][2] As a highly flammable liquid and vapor, it poses a significant
fire hazard.[1][3]

The quantitative data for 6-Methyl-1-heptene are summarized in the table below for easy
reference.
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Property

Value

Molecular Formula

C8H16[2][4][5][6]

Molecular Weight 112.21 g/mol [1][4][6]
Density 0.719 g/cm?3[4][6]

Boiling Point 112.4 °C at 760 mmHg[4][6]
Flash Point 15.5 °C (Closed Cup)[2][4][6]

Vapor Pressure

25.2 mmHg[1][7]

Personal Protective Equipment (PPE)

Proper PPE is mandatory to minimize exposure risks. The selection of PPE should be based

on a thorough risk assessment of the specific laboratory procedures.
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Protection Type

Specification

Rationale

Eye/Face

Tightly fitting safety goggles
with side-shields (conforming
to EN 166 or NIOSH
standards).[8]

Protects against splashes and
vapors that can cause severe

eye irritation.[7][9]

Face shield (in addition to
goggles).[9][10]

Recommended when handling
large volumes or when there is

a significant splash hazard.[9]

Skin

Chemical-resistant gloves
(e.g., Nitrile, Butyl rubber).
Gloves must be inspected prior
to use.[8][9]

Prevents skin contact, which
can cause irritation.[7][8] Use
proper glove removal
technique to avoid

contamination.[10]

Fire/flame resistant and
impervious clothing.[8] A
complete chemical-protective
suit may be required based on
concentration and exposure
risk.[10]

Protects against accidental

splashes and fire hazards.[8]

Respiratory

A full-face respirator should be
used if exposure limits are
exceeded or irritation is
experienced.[8] For higher-
level protection, use respirator
cartridges such as OV/AG/P99
(US) or ABEK-P2 (EU EN
143).[10]

Protects against inhalation of
vapors, which may have
anesthetic effects like
drowsiness, dizziness, and
headache.[1][7]

Operational Plan: Handling and Storage

Engineering Controls:

o Ventilation: Always handle 6-Methyl-1-heptene in a well-ventilated area, preferably within a

chemical fume hood.[5][8] Use explosion-proof electrical, ventilating, and lighting equipment.
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[3]011]

o Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and
close to the workstation.[3]

Safe Handling Protocol:

» Preparation: Before handling, ensure all necessary PPE is worn correctly and engineering
controls are functioning.

o Grounding: To prevent fires caused by electrostatic discharge, all metal parts of the
equipment must be grounded.[3][8]

» Tools: Use only non-sparking tools to avoid ignition sources.[3][8][11]

¢ Avoid Contact: Take measures to avoid contact with skin and eyes and prevent the inhalation
of vapors.[8][10]

« Ignition Sources: Keep the chemical away from open flames, hot surfaces, and other
sources of ignition.[3][11]

Storage:

o Store containers in a dry, cool, and well-ventilated place.[8]

o Keep the container tightly closed when not in use.[8]

» Store away from incompatible materials such as strong oxidizing agents.[3][11]
Emergency and Disposal Plan

Accidental Release Measures:

« |solate and Ventilate: Remove all sources of ignition and ensure adequate ventilation.[8]
Evacuate personnel to a safe area.[5][8]

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the
chemical to enter drains.[8][10]
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e Clean-up: Use spark-proof tools and explosion-proof equipment.[8][11] Absorb the spill with
an inert material (e.g., sand, silica gel) and collect it for disposal.[11]

First-Aid Procedures:

e Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If the victim
is not breathing, provide artificial respiration and seek immediate medical attention.[5][8]

« Skin Contact: Immediately remove contaminated clothing.[8] Wash the affected area with
soap and plenty of water.[1][8]

o Eye Contact: Rinse eyes cautiously with pure water for at least 15 minutes.[5][8] Consult a
doctor.[8]

e Ingestion: Do NOT induce vomiting. Rinse the mouth with water and call a Poison Control
Center or doctor immediately.[5][8]

Disposal Plan:

o Waste Classification: Chemical waste generators must determine if a discarded chemical is
classified as hazardous waste.[3][12]

» Professional Disposal: All waste material, including contaminated absorbents and packaging,
should be disposed of by a licensed professional waste disposal service.[10]

o Packaging: Dispose of contaminated packaging as you would the unused product.[10]

Workflow for Safe Handling of 6-Methyl-1-heptene
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Caption: Logical workflow for the safe handling of 6-Methyl-1-heptene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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